Cas no 947010-62-0 (6-Amino-5-propyl-[1,2,4]triazolo[1,5-a]-pyrimidin-7-ol)

• Product Name: 6-Amino-5-propyl-[1,2,4]triazolo[1,5-a]-pyrimidin-7-ol
• CAS No: 947010-62-0
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD09221972
• CID: 1073340
• PubChem ID: 41258119
• Update Time: 2025-08-03

6-Amino-5-propyl-[1,2,4]triazolo[1,5-a]-pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-propyl-[1,2,4]triazolo[1,5-a]-pyrimidin-7-ol
• 6-amino-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• UOEWDTZFHXWDAU-UHFFFAOYSA-N
• AKOS000113153
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-amino-5-propyl-
• 6-Amino-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 947010-62-0
• 6-amino-5-propyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• STK667520
• 6-amino-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol

• MDL： MFCD09221972
• Inchi： 1S/C8H11N5O/c1-2-3-5-6(9)7(14)13-8(12-5)10-4-11-13/h4H,2-3,9H2,1H3,(H,10,11,12)
• InChI Key： FVXPYGBCFBAWKI-UHFFFAOYSA-N
• SMILES： O=C1C(=C(CCC)N=C2N=CNN21)N

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.1Ų